Cas no 1206986-50-6 (1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea)

• Product Name: 1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea
• CAS No: 1206986-50-6
• MF: C₁₇H₁₂F₂N₄O₂
• MW: 342.299590110779
• CID: 5390888
• Update Time: 2025-06-09

1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(3-fluorophenyl)-N′-[4-(4-fluorophenyl)-3,4-dihydro-3-oxo-2-pyrazinyl]-
• 1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea

• Inchi： 1S/C17H12F2N4O2/c18-11-4-6-14(7-5-11)23-9-8-20-15(16(23)24)22-17(25)21-13-3-1-2-12(19)10-13/h1-10H,(H2,20,21,22,25)
• InChI Key： GYTUARIZXZFPIQ-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(F)=C1)C(NC1=NC=CN(C2=CC=C(F)C=C2)C1=O)=O

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.29±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea

1-(3-Fluorophenyl)-3-[4-(4-Fluorophenyl)-3-Oxo-3,4-Dihydropyrazin-2-Yl]Urea: A Comprehensive Overview

The compound 1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea (CAS No. 1206986-50-6) is a highly specialized organic molecule with significant potential in the field of pharmaceutical research and development. This compound has garnered attention due to its unique structural features and promising biological activities, making it a subject of interest for researchers in medicinal chemistry and drug discovery.

The chemical structure of this compound is characterized by the presence of a urea group, which serves as a central connecting unit between two aromatic systems: a 3-fluorophenyl group and a dihydropyrazine derivative. The dihydropyrazine moiety is further substituted with a 4-fluorophenyl group and an oxo group, contributing to the compound's complexity and potential bioactivity. The fluorine atoms present in the molecule are known to enhance lipophilicity and improve drug-like properties, making this compound an attractive candidate for further exploration.

Recent studies have highlighted the importance of dihydropyrazine derivatives in medicinal chemistry, particularly in the context of their role as scaffolds for designing bioactive molecules. The presence of the dihydropyrazine ring in this compound suggests that it may exhibit interesting pharmacological properties, such as antimicrobial activity, anti-inflammatory effects, or anticancer potential. Researchers have been actively investigating the relationship between the structural features of such compounds and their biological activities, with the aim of optimizing their therapeutic profiles.

The synthesis of 1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea involves a multi-step process that typically begins with the preparation of the dihydropyrazine intermediate. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the urea group and the fluorophenyl substituents. The optimization of synthetic routes has been a focus of recent research efforts, with chemists seeking to improve yield, purity, and scalability for potential large-scale production.

In terms of biological activity, preliminary studies suggest that this compound may exhibit selective binding to certain protein targets, potentially making it a lead compound for drug development. For instance, its interaction with enzymes involved in inflammatory pathways or its ability to modulate cellular signaling mechanisms has been explored in vitro. These findings underscore the importance of further preclinical studies to evaluate its safety, efficacy, and pharmacokinetic properties.

The integration of computational chemistry techniques has also played a pivotal role in understanding the molecular properties of this compound. Molecular docking studies have provided insights into its binding affinity towards various receptors, while quantum mechanical calculations have shed light on its electronic structure and reactivity. Such computational approaches are increasingly being utilized to guide experimental efforts and accelerate drug discovery pipelines.

From an industrial perspective, the development of efficient synthesis methods for 1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-yl]urea is crucial for its potential commercialization. The use of environmentally friendly reagents and energy-efficient reaction conditions is now a priority in pharmaceutical manufacturing, aligning with global sustainability goals. Researchers are therefore exploring green chemistry strategies to synthesize this compound while minimizing waste and reducing environmental impact.

In conclusion, 1-(3-fluorophenyl)-3-[4-(4-fluorophenyl)-3-oxo-3,4-dihydropyrazin-2-Yl]Urea (CAS No. 1206986-50-6) represents a promising molecule with diverse applications in drug discovery and development. Its unique chemical structure, coupled with emerging findings from preclinical studies, positions it as a valuable asset for advancing therapeutic interventions across various disease areas. As research continues to unfold, this compound holds the potential to contribute significantly to the advancement of medicinal chemistry and personalized medicine.